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Compound of Interest

Compound Name: dCeMM2

Cat. No.: B3897600

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling and disposal
of dCeMM2, a molecular glue degrader. The following procedural guidance is designed to
ensure the safety of laboratory personnel and the integrity of your research.

Essential Safety Information

dCeMM2 is a potent research compound that induces the degradation of cyclin K.[1] As with
any biologically active small molecule, appropriate safety precautions must be taken to
minimize exposure and ensure a safe laboratory environment. The following personal
protective equipment (PPE) and handling procedures are mandatory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of dCeMM2 is provided in the table
below for quick reference.
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Property Value

Molecular Weight 370.82 g/mol [2][3]
Formula C16H11CINeOS
Appearance Solid

Purity >98%

Solubility Soluble to 50 mM in DMSO
Storage Temperature -20°C

CAS Number 296771-07-8

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is required to handle dCeMM2 safely. The following table
outlines the minimum PPE requirements.

PPE Category Specification Rationale
) Nitrile gloves (double-gloving Prevents skin contact and
Hand Protection ]
recommended) absorption.
) Safety glasses with side Protects eyes from splashes or
Eye Protection ] )
shields or goggles aerosolized powder.

. Prevents contamination of
Body Protection Laboratory coat )
personal clothing.

) ) Use in a certified chemical Minimizes inhalation of the
Respiratory Protection
fume hood powdered compound.

Experimental Protocols: Safe Handling and Disposal
Workflow

The following protocols provide a step-by-step guide for the safe handling and disposal of
dCeMM2 in a laboratory setting.
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Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verification: Confirm that the product name and CAS number on the label match the order.

o Storage: Immediately transfer the compound to a designated, labeled storage location at
-20°C.

Preparation of Stock Solutions

o Pre-calculation: Before opening the container, calculate the required volume of solvent (e.qg.,
DMSO) to achieve the desired stock concentration. Vendor websites often provide
reconstitution calculators.

» Weighing: If weighing is necessary, perform this task within a chemical fume hood to prevent
inhalation of the powder. Use an analytical balance with a draft shield.

o Dissolution: Add the calculated volume of solvent to the vial containing dCeMM2. Cap the
vial tightly and vortex until the solid is completely dissolved. dCeMM2 is soluble up to 50 mM
in DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months).

Disposal Plan

o Contaminated Materials: All disposable materials that have come into contact with dCeMM2,
including pipette tips, tubes, and gloves, must be collected in a designated hazardous waste
container.

» Liquid Waste: Unused stock solutions and experimental liquid waste containing dCeMM2
should be collected in a clearly labeled hazardous chemical waste container.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces with an
appropriate laboratory disinfectant, followed by a thorough rinse with 70% ethanol.
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e Waste Pickup: Follow your institution's guidelines for the disposal of hazardous chemical

waste.

Mechanism of Action and Signaling Pathway

dCeMM2 is a molecular glue that induces the ubiquitination and subsequent proteasomal
degradation of cyclin K. It achieves this by promoting the interaction between the CDK12-cyclin
K complex and the CRL4B E3 ubiquitin ligase complex. The degradation of cyclin K has
significant downstream effects on gene transcription and cell cycle regulation, impacting

various signaling pathways.

The following diagram illustrates the established signaling pathway initiated by dCeMM2.
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Caption: dCeMM2-induced degradation of Cyclin K and its downstream consequences.

The following diagram outlines the logical workflow for the safe handling and disposal of
dCeMM2.
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Caption: Workflow for the safe handling and disposal of dCeMM2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling dCeMM2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3897600#personal-protective-equipment-for-
handling-dcemm?2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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